Cas no 2172500-59-1 (3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid)
3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid
- 3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid
- 2172500-59-1
- EN300-1541196
-
- Inchi: 1S/C26H31N3O5S/c30-24(29-14-12-28(13-15-29)11-9-25(31)32)18-35-16-10-27-26(33)34-17-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,23H,9-18H2,(H,27,33)(H,31,32)
- InChI Key: KCJQVSXWGPNNEY-UHFFFAOYSA-N
- SMILES: S(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(N1CCN(CCC(=O)O)CC1)=O
Computed Properties
- Exact Mass: 497.19844227g/mol
- Monoisotopic Mass: 497.19844227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 125Ų
3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541196-0.05g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-0.1g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-0.25g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-0.5g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-1.0g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-2.5g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-5.0g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-10.0g |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1541196-50mg |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541196-100mg |
3-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]propanoic acid |
2172500-59-1 | 100mg |
$2963.0 | 2023-09-26 |
3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid
Introduction to 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic Acid (CAS No. 2172500-59-1)
3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid, identified by its CAS number 2172500-59-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structure, presents a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a piperazine moiety, coupled with an acetyl group and an ethylsulfanyl chain, suggests potential interactions with biological targets that could be exploited for medicinal chemistry purposes.
The compound's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis and as a protecting group for amino acids. This feature not only adds to the molecular complexity but also opens up possibilities for further derivatization and functionalization. The piperazin-1-ylpropanoic acid component, in particular, is known for its ability to modulate neurotransmitter systems, making this compound a candidate for drugs targeting central nervous system disorders.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The unique structural features of 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid position it as a valuable asset in the quest for new therapeutic agents. Specifically, the combination of the piperazine ring and the sulfanyl group has been shown to influence receptor binding affinity and selectivity, which are critical factors in drug design.
Recent studies have highlighted the potential of piperazine derivatives in the treatment of neurological and psychiatric disorders. The ability of these compounds to interact with serotonin receptors, among others, has been well-documented. The addition of the acetyl and ethylsulfanyl groups in this compound may further enhance its interaction with specific biological targets, potentially leading to more effective treatments.
The Fmoc group in the molecule also suggests applications beyond traditional pharmaceuticals. For instance, it could be utilized in the synthesis of advanced materials or as a building block for more complex organic molecules. This versatility makes 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid an intriguing subject for interdisciplinary research.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, is often necessary to construct the complex framework of the molecule. These synthetic strategies not only highlight the technical prowess required but also underscore the importance of innovation in chemical synthesis.
In terms of pharmacological activity, preliminary studies suggest that 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid may exhibit properties similar to those of known piperazine derivatives. However, its unique structural features could lead to novel mechanisms of action or improved efficacy compared to existing drugs. Further investigation into its pharmacokinetic and pharmacodynamic properties is warranted to fully understand its potential therapeutic value.
The compound's potential applications extend beyond traditional medicine. For example, it could be explored as a component in diagnostic agents or as a tool compound in biochemical assays. Its ability to interact with specific biological targets makes it a valuable resource for researchers studying enzyme mechanisms and receptor function.
The development of new drugs is often a lengthy and expensive process, but compounds like 3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid offer hope for accelerating this process through innovative approaches. By leveraging cutting-edge synthetic methods and computational modeling techniques, researchers can predict and optimize the properties of new molecules before they are synthesized in the lab.
In conclusion, 3-4-(2-{2-({(9H-fluoren-9-yli)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin--1--ylpropanoic acid (CAS No. 2172500--59--1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. Further research is needed to fully elucidate its pharmacological properties and explore its broader applications in medicine and materials science.
2172500-59-1 (3-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)